![molecular formula C14H13FN2O2 B1644971 N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide CAS No. 926240-93-9](/img/structure/B1644971.png)
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Overview
Description
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (AFMBA) is a small molecule that has been studied for its potential applications in various scientific research applications. AFMBA is a derivative of benzamide and is composed of an amine, a fluorine atom, and a methoxy group. It is a white crystalline solid with a melting point of 131-132 °C and a boiling point of 239-240 °C. AFMBA has been used in the synthesis of various compounds, as well as in the development of new drugs and materials.
Scientific Research Applications
Antiviral Activity
N-phenylbenzamide derivatives, including those structurally related to N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide, have been synthesized and evaluated for their antiviral activity against Enterovirus 71 (EV 71). One compound, showcasing a similar benzamide scaffold, demonstrated effective inhibition of EV 71 strains at low micromolar concentrations, highlighting the potential of N-phenylbenzamide derivatives as lead compounds for anti-EV 71 drug development (Ji et al., 2013).
Molecular Structure Analysis
The molecular structure of a derivative, N-3-hydroxyphenyl-4-methoxybenzamide, has been extensively studied, including its synthesis, characterization, and the influence of intermolecular interactions on its molecular geometry. This research provides insights into the structural attributes that could influence the biological activities of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (Karabulut et al., 2014).
Antioxidant Properties
Amino-substituted benzamide derivatives have been studied for their antioxidant capacities, showing improved antioxidative properties compared to reference molecules. These findings suggest that the structural framework of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide could be optimized for potent antioxidant activities (Perin et al., 2018).
Electrochemical Oxidation and Antioxidant Activity
The electrochemical oxidation mechanisms of amino-substituted benzamide derivatives have been linked to their capacity as antioxidants, providing a foundation for understanding the antioxidant activity of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (Jovanović et al., 2020).
Antibacterial Activity and FtsZ Inhibition
Research into benzamide derivatives, including those similar to N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide, has identified them as potent inhibitors of the bacterial cell division protein FtsZ. These findings support their potential as antibacterial agents with improved pharmaceutical properties, indicating a promising route for developing new antibiotics (Haydon et al., 2010).
properties
IUPAC Name |
N-(3-amino-4-fluorophenyl)-3-methoxybenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN2O2/c1-19-11-4-2-3-9(7-11)14(18)17-10-5-6-12(15)13(16)8-10/h2-8H,16H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKSVNNHPGJUIBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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